Cas no 1710195-06-4 (3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1710195-06-4
• MF: C₁₀H₈ClN₅O
• MW: 249.656419754028
• CID: 5210767
• Update Time: 2025-10-28

3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
• 1,2,4-Triazolo[4,3-a]pyridine, 3-(chloromethyl)-6-(3-methyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C10H8ClN5O/c1-6-12-10(17-15-6)7-2-3-8-13-14-9(4-11)16(8)5-7/h2-3,5H,4H2,1H3
• InChI Key： YJPFXMIZKSKTTP-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCl)N1C=C(C1ON=C(C)N=1)C=C2

Additional information on 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine

Research Briefing on 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1710195-06-4)

In recent years, the compound 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1710195-06-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the fusion of triazolopyridine and oxadiazole moieties, has been explored as a promising scaffold for the development of novel bioactive molecules. The presence of the chloromethyl group further enhances its reactivity, making it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine exhibit potent inhibitory activity against several kinase targets, including EGFR and VEGFR2, which are implicated in various cancers. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's potency and selectivity, leading to the identification of several lead candidates with nanomolar IC50 values.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was investigated for its potential as an anti-inflammatory agent. The study revealed that the triazolopyridine-oxadiazole hybrid core interacts with the NLRP3 inflammasome, a key player in inflammatory diseases. Molecular docking studies suggested that the compound binds to the ATP-binding site of NLRP3, thereby inhibiting its activation. In vivo experiments in murine models of inflammation showed a significant reduction in pro-inflammatory cytokines, highlighting its therapeutic potential.

In addition to its kinase and anti-inflammatory properties, 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine has also been explored for its antimicrobial activity. A recent preprint on ChemRxiv detailed its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings position the compound as a promising candidate for addressing the growing challenge of antibiotic resistance.

The synthetic routes to 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine have also been refined in recent years. A 2023 Organic Process Research & Development publication described a scalable, high-yield synthesis that minimizes the use of hazardous reagents and improves overall efficiency. Key steps include a copper-catalyzed cyclization to form the triazolopyridine core, followed by a regioselective chloromethylation. This optimized protocol has facilitated larger-scale production for further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the compound exhibits good in vitro potency, its metabolic stability and oral bioavailability need further optimization. Current efforts are focused on prodrug strategies and formulation approaches to enhance its drug-like properties. Additionally, comprehensive toxicology studies are underway to assess its safety profile.

In conclusion, 3-Chloromethyl-6-(3-methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine represents a multifaceted scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, make it a compelling subject for ongoing research. Future directions will likely explore its applications in combination therapies and targeted drug delivery systems, further expanding its therapeutic utility.